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Compound of Interest

Compound Name: CD73-IN-3

Cat. No.: B15606665

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of CD73-IN-3 (also known as LY-

3475070), a potent and selective inhibitor of the ectoenzyme CD73, in various cell culture-

based assays. The following sections detail the mechanism of action, preparation of the

inhibitor, and step-by-step protocols for key experiments.

Introduction
CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a critical role in the tumor

microenvironment by converting adenosine monophosphate (AMP) into adenosine.[1]

Adenosine, in turn, is a potent immunosuppressive molecule that can inhibit the activity of

various immune cells, such as T cells, thereby allowing tumors to evade the immune system.[1]

CD73 inhibitors, like CD73-IN-3, block this activity, reducing the production of

immunosuppressive adenosine and enhancing anti-tumor immune responses.[1] CD73-IN-3 is

an orally bioavailable inhibitor that has been investigated in clinical trials for advanced solid

malignancies.[2][3]
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A summary of the key physicochemical properties and storage recommendations for CD73-IN-
3 is provided in the table below.

Property Value Reference

Synonyms LY-3475070 [4]

Molecular Formula C₁₅H₁₈N₄O₂ [1]

Molecular Weight 286.33 g/mol [1]

IC₅₀
28 nM; 7.3 nM (in Calu6

human cell assay)
[4][5]

Solubility
57 mg/mL (199.07 mM) in

DMSO
[1]

Storage of Powder
Store at -20°C for up to 3

years.
[1]

Storage of Stock Solution

Store in aliquots at -80°C for

up to 1 year or -20°C for 1

month. Avoid repeated freeze-

thaw cycles.

[1]

Preparation of CD73-IN-3 Stock Solution
It is recommended to prepare a concentrated stock solution of CD73-IN-3 in dimethyl sulfoxide

(DMSO).

Materials:

CD73-IN-3 powder

Anhydrous, sterile DMSO

Sterile, DNase/RNase-free microcentrifuge tubes

Protocol:
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Allow the CD73-IN-3 powder to equilibrate to room temperature before opening the vial.

Prepare a 10 mM stock solution by dissolving the appropriate amount of CD73-IN-3 powder

in sterile DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.286 mg

of CD73-IN-3 in 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath

(37°C) may be used to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

Signaling Pathway of CD73 Inhibition
The following diagram illustrates the canonical pathway of extracellular adenosine production

and the mechanism of action of CD73-IN-3.
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CD73-IN-3 inhibits the conversion of AMP to adenosine.
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The following are detailed protocols for key in vitro experiments using CD73-IN-3. It is

recommended to perform pilot experiments to determine the optimal conditions for your specific

cell lines and experimental setup.

Cell Viability Assay (MTT or WST-1)
This protocol is designed to assess the effect of CD73-IN-3 on the viability and proliferation of

cancer cells.

Materials:

Cancer cell line of interest (e.g., Calu6, MDA-MB-231)

Complete cell culture medium

CD73-IN-3 stock solution (10 mM in DMSO)

96-well cell culture plates

MTT or WST-1 reagent

Solubilization solution (for MTT assay)

Plate reader

Protocol:
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1. Seed Cells
(e.g., 5,000 cells/well in 96-well plate)

2. Incubate
(24 hours, 37°C, 5% CO₂)

4. Treat Cells
(Add diluted CD73-IN-3 or vehicle control)

3. Prepare Serial Dilutions of CD73-IN-3
(e.g., 0.1 nM to 10 µM)

5. Incubate
(e.g., 48-72 hours)

6. Add Viability Reagent
(MTT or WST-1)

7. Incubate
(1-4 hours)

8. Measure Absorbance
(Plate Reader)

9. Data Analysis
(Calculate IC₅₀)

Click to download full resolution via product page

Workflow for the cell viability assay.

Cell Seeding: Seed your cancer cells in a 96-well plate at a density that will allow for

logarithmic growth during the treatment period (e.g., 3,000-8,000 cells per well). Incubate for
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24 hours to allow cells to attach.

Compound Preparation: Prepare a series of dilutions of CD73-IN-3 in complete cell culture

medium. A suggested starting range is from 0.1 nM to 10 µM. Also, prepare a vehicle control

(DMSO) with the same final concentration as the highest concentration of CD73-IN-3.

Treatment: Remove the old medium from the cells and add 100 µL of the medium containing

the different concentrations of CD73-IN-3 or the vehicle control.

Incubation: Incubate the plate for a period relevant to your experimental question, typically

48 to 72 hours.

Viability Assessment:

For MTT assay: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 2-4

hours. Then, add 100 µL of solubilization solution and incubate overnight at 37°C.

For WST-1 assay: Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader (e.g., 570 nm for MTT, 450 nm for WST-1).

Data Analysis: Normalize the absorbance values to the vehicle control and plot the cell

viability against the log concentration of CD73-IN-3 to determine the IC₅₀ value.

CD73 Enzyme Activity Assay
This assay measures the ability of CD73-IN-3 to inhibit the enzymatic activity of CD73, which

converts AMP to adenosine. This can be done using a commercially available adenosine

detection kit or by measuring inorganic phosphate release.

Materials:

CD73-expressing cells or recombinant human CD73 protein

Assay buffer (e.g., Tris-based buffer, pH 7.4)

Adenosine monophosphate (AMP) substrate
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CD73-IN-3 stock solution (10 mM in DMSO)

Adenosine detection kit (e.g., fluorescence- or luminescence-based) or Malachite Green

Phosphate Assay Kit

96-well assay plate (black or white, depending on the detection method)

Plate reader

Protocol:
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1. Prepare Reagents
(CD73 source, AMP, CD73-IN-3 dilutions)

2. Pre-incubation
(CD73 source + CD73-IN-3 for 15-30 min)

3. Initiate Reaction
(Add AMP substrate)

4. Incubate
(e.g., 30-60 min at 37°C)

5. Stop Reaction (optional)
(Depending on kit)

6. Add Detection Reagents

7. Incubate
(As per kit instructions)

8. Measure Signal
(Fluorescence/Luminescence/Absorbance)

9. Data Analysis
(Calculate % inhibition and IC₅₀)
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1. Prepare Cells
(Label T cells with CFSE, plate cancer cells)

2. Co-culture Setup
(Add T cells to cancer cells at a specific ratio)

3. Add CD73-IN-3
(At desired concentrations, e.g., 1 µM)

4. Activate T cells
(Add anti-CD3/CD28 antibodies)

5. Incubate
(3-5 days)

6. Harvest Supernatant and Cells

7. Analyze Supernatant
(ELISA for cytokines like IFN-γ)

8. Analyze Cells
(Flow cytometry for CFSE dilution - proliferation)

9. Data Analysis
(Compare T-cell proliferation and cytokine production)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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